Sulfallate Sulfallate Sulfallate is a synthetic, amber oil that is slightly soluble in water and soluble in most organic solvents. Sulfallate products are no longer used in the United States. Therefore, the potential for human exposure is low. When heated to decomposition, sulfallate emits toxic fumes of hydrochloric acid, nitrogen, and sulfur oxides. It is reasonably anticipated to be a human carcinogen. (NCI05)
Sulfallate is an amber to dark amber liquid. (NTP, 1992)
Sulfallate is a thiocarbonyl compound.
Brand Name: Vulcanchem
CAS No.: 95-06-7
VCID: VC21137614
InChI: InChI=1S/C8H14ClNS2/c1-4-10(5-2)8(11)12-6-7(3)9/h3-6H2,1-2H3
SMILES: CCN(CC)C(=S)SCC(=C)Cl
Molecular Formula: C8H14ClNS2
Molecular Weight: 223.8 g/mol

Sulfallate

CAS No.: 95-06-7

Cat. No.: VC21137614

Molecular Formula: C8H14ClNS2

Molecular Weight: 223.8 g/mol

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Sulfallate - 95-06-7

Specification

Description Sulfallate is a synthetic, amber oil that is slightly soluble in water and soluble in most organic solvents. Sulfallate products are no longer used in the United States. Therefore, the potential for human exposure is low. When heated to decomposition, sulfallate emits toxic fumes of hydrochloric acid, nitrogen, and sulfur oxides. It is reasonably anticipated to be a human carcinogen. (NCI05)
Sulfallate is an amber to dark amber liquid. (NTP, 1992)
Sulfallate is a thiocarbonyl compound.
CAS No. 95-06-7
Molecular Formula C8H14ClNS2
Molecular Weight 223.8 g/mol
IUPAC Name 2-chloroprop-2-enyl N,N-diethylcarbamodithioate
Standard InChI InChI=1S/C8H14ClNS2/c1-4-10(5-2)8(11)12-6-7(3)9/h3-6H2,1-2H3
Standard InChI Key XJCLWVXTCRQIDI-UHFFFAOYSA-N
SMILES CCN(CC)C(=S)SCC(=C)Cl
Canonical SMILES CCN(CC)C(=S)SCC(=C)Cl
Boiling Point 262 to 266 °F at 1 mm Hg (NTP, 1992)
128-130 °C
Colorform Amber oil
Amber liquid
Flash Point greater than 200 °F (NTP, 1992)

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